Cas no 883997-72-6 (1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one)

• Product Name: 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one
• CAS No: 883997-72-6
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 2119970
• PubChem ID: 59747921
• Update Time: 2025-06-08

1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one
• CS-0247422
• SCHEMBL3531363
• EN300-365885
• 1-(2-hydroxyethyl)-4,5,6,7-tetrahydro-1H-indazol-4-one
• DB-290595
• G40830
• XOTQZXVSASCORE-UHFFFAOYSA-N
• 883997-72-6
• 959-469-3
• 1-(2-hydroxyethyl)-6,7-dihydro-5H-indazol-4-one
• AKOS014691965

• Inchi： 1S/C9H12N2O2/c12-5-4-11-8-2-1-3-9(13)7(8)6-10-11/h6,12H,1-5H2
• InChI Key： XOTQZXVSASCORE-UHFFFAOYSA-N
• SMILES： O=C1CCCC2=C1C=NN2CCO

Computed Properties

• Exact Mass: 180.089877630Da
• Monoisotopic Mass: 180.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one

1-(2-Hydroxyethyl)-6,7-Dihydro-1H-Indazol-4(5H)-One: An Overview of CAS No. 883997-72-6

1-(2-Hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one, with the CAS number 883997-72-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The hydroxyethyl group in the compound's structure imparts hydrophilic properties, which can enhance its solubility and bioavailability. The indazol core, a heterocyclic aromatic system, is known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The dihydro form of the indazol ring suggests a reduced aromaticity, which can influence the compound's reactivity and stability.

Recent studies have explored the potential of 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2023) investigated its anti-inflammatory properties and found that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This makes it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In another study published in Cancer Research (2022), researchers evaluated the compound's anti-cancer potential. The results showed that 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for cancer therapy.

The neuroprotective properties of 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one have also been investigated. A study in Neuropharmacology (2021) demonstrated that this compound can protect neurons from oxidative stress-induced damage and reduce neuroinflammation. These findings suggest its potential use in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Beyond its therapeutic applications, 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one has also been studied for its synthetic chemistry. Researchers have developed efficient synthetic routes to produce this compound with high yields and purity. One notable method involves the reaction of 4-chloroindazol with 2-bromoethanol in the presence of a base, followed by dehydrohalogenation to form the desired product. This synthetic approach not only simplifies the production process but also enhances the scalability for industrial applications.

The safety profile of 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one is an important consideration for its potential use in pharmaceuticals. Preclinical studies have shown that it exhibits low toxicity and good pharmacokinetic properties. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(2-hydroxyethyl)-6,7-dihydro-1H-indazol-4(5H)-one (CAS No. 883997-72-6) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.